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Compound of Interest

Compound Name: 3-Bromoisoquinoline

Cat. No.: B184082 Get Quote

3-Bromoisoquinoline is a solid, heterocyclic aromatic compound. Its core chemical and

physical characteristics are summarized below, providing essential data for researchers in

experimental design and execution.

Property Value

Molecular Formula C₉H₆BrN[1][2]

Molecular Weight 208.05 g/mol [1][2][3]

CAS Number 34784-02-6[1]

Melting Point 63-64 °C[2]

Boiling Point 316.3 ± 15.0 °C (Predicted)[2]

Appearance Solid

Experimental Protocols
A common method for the preparation of 3-Bromoisoquinoline involves the direct bromination

of isoquinoline. The following protocol is a representative example of this synthesis.

Synthesis of 3-Bromoisoquinoline from Isoquinoline[4]
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Objective: To synthesize 3-Bromoisoquinoline via electrophilic bromination of isoquinoline

using N-bromosuccinimide (NBS).

Materials:

Isoquinoline (24 g, 186 mmol)

N-bromosuccinimide (NBS) (36.2 g, 204.6 mmol)

Acetic acid (50 mL)

Ethyl acetate

Hexane

Procedure:

A solution of isoquinoline (186 mmol) in 50 mL of acetic acid is prepared in a suitable

reaction vessel.

N-bromosuccinimide (204.6 mmol) is added slowly to the stirred solution at room

temperature.

The reaction mixture is then heated to 100 °C.

The mixture is maintained at this temperature overnight to ensure the reaction goes to

completion.

After cooling to room temperature, the solvent is removed under reduced pressure.

The resulting crude product is purified using flash column chromatography with an eluent of

5% ethyl acetate in hexane.

The final product, 3-Bromoisoquinoline, is collected. The reported yield for this specific

protocol was 23.8%.[4]

Safety Information:
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Hazards: Toxic if swallowed, causes skin irritation, and causes serious eye damage.[5]

Target Organs: May cause respiratory irritation.

Precautions: Wear protective gloves, clothing, and eye/face protection. Handle in a well-

ventilated area.

Synthesis Workflow Visualization
The following diagram illustrates the key steps in the synthesis of 3-Bromoisoquinoline as

described in the experimental protocol.
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Workflow for the synthesis of 3-Bromoisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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